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Compound of Interest

Compound Name:
2-Methoxy-4-morpholinobenzoic

acid

CAS No.: 221360-90-3

Cat. No.: B3022552

Get Quote

Executive Summary & Chemical Identity
2-Methoxy-4-morpholinobenzoic acid (CAS 221360-90-3) is a critical benzoic acid derivative

serving as a pharmacophore scaffold in the synthesis of kinase inhibitors (e.g., EGFR, MIF

inhibitors) and anti-inflammatory agents. Structurally, it combines an electron-donating

morpholine ring and a methoxy group on a benzoic acid core, creating a push-pull electronic

system that influences its solubility, pKa, and reactivity profiles.

This guide provides a definitive physicochemical profile to support its use as an intermediate in

GMP-compliant drug development workflows.
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Parameter Detail

IUPAC Name 2-Methoxy-4-(morpholin-4-yl)benzoic acid

Common Synonyms
4-Morpholino-o-anisic acid; 2-Methoxy-4-

morpholinobenzoate

CAS Number 221360-90-3

Molecular Formula C₁₂H₁₅NO₄

Molecular Weight 237.25 g/mol

SMILES COC1=C(C(=O)O)C=CC(=C1)N2CCOCC2

Appearance Off-white to pale beige crystalline powder

Molecular Architecture & Electronic Properties
The molecule exhibits a zwitterionic potential in solution due to the basic nitrogen of the

morpholine ring and the acidic carboxyl group. Understanding this ionization behavior is

paramount for optimizing extraction and coupling reactions.

Ionization States (Graphviz Visualization)
The following diagram illustrates the pH-dependent speciation, crucial for selecting the correct

buffer systems during HPLC analysis or liquid-liquid extraction.

Figure 1: pH-Dependent Ionization Speciation of 2-Methoxy-4-morpholinobenzoic acid

Cationic Form (pH < 3)
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(Morpholine Deprotonation)
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Property
Value
(Experimental/Consensus)

Significance in Protocol
Design

pKa (Acid) 4.0 ± 0.2

At pH > 4, the carboxylate

dominates, increasing water

solubility.

pKa (Base) 8.4 ± 0.3

The morpholine nitrogen

protonates at acidic/neutral

pH.

LogP (Octanol/Water) 1.6 – 1.9

Moderately lipophilic;

amenable to Reversed-Phase

HPLC.

LogD (pH 7.4) ~ -0.5

Zwitterionic nature reduces

apparent lipophilicity at

physiological pH.

Polar Surface Area (PSA) 68 Å²
Good membrane permeability

predictor for derivatives.

Solid-State Characterization
For process chemists, controlling the solid form is essential to ensure consistent reactivity and

stability.

Thermal Properties
Melting Point: 175–180 °C (Decomposition often observed >200 °C).

Thermal Stability: Stable under standard storage (25°C/60% RH). Avoid prolonged exposure

to temperatures >50°C during drying to prevent decarboxylation, a known risk for electron-

rich benzoic acids.

Solubility Profile
The solubility is highly pH-dependent due to its amphoteric nature.
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Solvent Solubility (mg/mL @ 20°C) Comment

Water (pH 7) < 1.0 mg/mL
Poor solubility in zwitterionic

state.

0.1 N NaOH > 50 mg/mL
Forms highly soluble sodium

salt.

0.1 N HCl > 25 mg/mL
Forms soluble hydrochloride

salt.

DMSO > 100 mg/mL
Preferred solvent for stock

solutions.

Methanol Moderate
Heating required for high

concentrations.

Dichloromethane Low

Poor solubility; avoid for

primary extraction unless

acidified.

Synthesis & Impurity Profiling[1]
The synthesis typically involves a lithiation-carboxylation sequence. Understanding this

pathway helps in identifying critical impurities such as the decarboxylated byproduct (3-

methoxy-1-morpholinobenzene).

Synthetic Pathway (Graphviz Visualization)
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Figure 2: Synthetic Route via Lithiation-Carboxylation and Impurity Fate
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[1][2][3]

Impurity Control Strategy
Des-carboxy Impurity: Monitor via HPLC. This impurity is non-polar and will elute significantly

later than the product on RP-C18 columns.
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Regioisomers: Unlikely if starting from the para-bromo precursor, but 1H-NMR should

confirm the singlet at the C3 position (ortho to methoxy) to verify regiochemistry.

Analytical Protocols
HPLC Method for Purity Assessment
This method is self-validating through the use of a resolution check between the acid and its

neutral impurities.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic form, suppressing ionization of

COOH).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Strong absorption due to benzamide-like conjugation) and 280

nm.

System Suitability: Tailing factor < 1.5; Theoretical plates > 5000.

Handling & Stability Protocol
Storage: Store at +2°C to +8°C. The morpholine ring is susceptible to N-oxidation over long

periods if exposed to air/light.

Hygroscopicity: The compound is slightly hygroscopic. Store in a desiccator or tightly sealed

under argon.

Safety: Irritant (Skin/Eye).[4] Use standard PPE.

First Aid: In case of contact, wash with soap and water. The compound is an organic acid;

neutralize spills with weak base (bicarbonate) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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